Cas no 946736-77-2 (N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide)
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
- 946736-77-2
- AKOS000102258
-
- Inchi: 1S/C13H20N2O/c1-5-13(3,4)12(16)15-11-7-6-10(14)8-9(11)2/h6-8H,5,14H2,1-4H3,(H,15,16)
- InChI Key: AVJXMTFXHUYQPF-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)CC)NC1C=CC(=CC=1C)N
Computed Properties
- Exact Mass: 220.157563266g/mol
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626001-500mg |
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide |
946736-77-2 | 98% | 500mg |
¥3361.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626001-5g |
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide |
946736-77-2 | 98% | 5g |
¥14204.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626001-10g |
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide |
946736-77-2 | 98% | 10g |
¥23077.00 | 2024-04-24 |
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2): An Overview
N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.
The molecular structure of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide consists of an aromatic ring substituted with an amino group and a methyl group, coupled with a butanamide moiety. The presence of these functional groups imparts specific chemical properties and reactivity patterns, which are crucial for its biological interactions.
Recent studies have highlighted the potential of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide has also shown promise as an antiproliferative agent. A study conducted by researchers at the University of California (2020) revealed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation in oncology.
The pharmacokinetic properties of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide have been extensively studied to assess its suitability for therapeutic applications. Data from preclinical studies indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Furthermore, it has been shown to have low toxicity in animal models, suggesting a favorable safety profile.
Clinical trials are currently underway to evaluate the efficacy and safety of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
The synthesis of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide involves several well-established chemical reactions. One common approach is to start with 4-amino-3-methylaniline and react it with 3,3-dimethylbutyryl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for commercialization.
In conclusion, N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.
946736-77-2 (N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)